Cas no 69657-65-4 (6-Benzoxazolamine, 2-(4-bromophenyl)-)

• Product Name: 6-Benzoxazolamine, 2-(4-bromophenyl)-
• CAS No: 69657-65-4
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 1738471
• PubChem ID: 39112073
• Update Time: 2025-04-21

6-Benzoxazolamine, 2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolamine, 2-(4-bromophenyl)-
• 2-(4-bromophenyl)-6-Benzoxazolamine
• 2-(4-bromophenyl)-1,3-benzoxazol-6-amine
• DA-28269
• 69657-65-4
• MFCD00477431
• AKOS005201012
• 2-(4-Bromo-phenyl)-benzooxazol-6-ylamine
• SCHEMBL4147179
• CHEMBL470920
• 2-(4-bromophenyl)benzo[d]oxazol-6-amine

• Inchi： 1S/C13H9BrN2O/c14-9-3-1-8(2-4-9)13-16-11-6-5-10(15)7-12(11)17-13/h1-7H,15H2
• InChI Key： MQVRBXUNADWMPU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)N

Computed Properties

• Exact Mass: 287.98987
• Monoisotopic Mass: 287.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05